Cas no 1235270-24-2 (2-oxo-N-3-(quinolin-8-yloxy)propyl-1,2-dihydropyridine-3-carboxamide)

• Product Name: 2-oxo-N-3-(quinolin-8-yloxy)propyl-1,2-dihydropyridine-3-carboxamide
• CAS No: 1235270-24-2
• MF: C₁₈H₁₇N₃O₃
• MW: 323.345884084702
• CID: 5989617
• Update Time: 2025-06-11

2-oxo-N-3-(quinolin-8-yloxy)propyl-1,2-dihydropyridine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2-oxo-N-3-(quinolin-8-yloxy)propyl-1,2-dihydropyridine-3-carboxamide
• 2-oxo-N-(3-quinolin-8-yloxypropyl)-1H-pyridine-3-carboxamide

• Inchi： 1S/C18H17N3O3/c22-17-14(7-3-10-20-17)18(23)21-11-4-12-24-15-8-1-5-13-6-2-9-19-16(13)15/h1-3,5-10H,4,11-12H2,(H,20,22)(H,21,23)
• InChI Key： OMFVCDUSVSUUOU-UHFFFAOYSA-N
• SMILES： C1(=O)NC=CC=C1C(NCCCOC1=C2C(=CC=C1)C=CC=N2)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinolines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives

Additional information on 2-oxo-N-3-(quinolin-8-yloxy)propyl-1,2-dihydropyridine-3-carboxamide

Introduction to 2-oxo-N-3-(quinolin-8-yloxy)propyl-1,2-dihydropyridine-3-carboxamide (CAS No. 1235270-24-2)

2-oxo-N-3-(quinolin-8-yloxy)propyl-1,2-dihydropyridine-3-carboxamide, with the CAS number 1235270-24-2, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyridine derivatives and exhibits a complex molecular architecture that includes a quinoline moiety and an amide functional group. The combination of these structural elements endows the compound with a diverse range of biological activities, making it a promising candidate for further research and development.

The chemical structure of 2-oxo-N-3-(quinolin-8-yloxy)propyl-1,2-dihydropyridine-3-carboxamide is characterized by a central 1,2-dihydropyridine ring, which is fused to an oxo group at the 2-position. The amide linkage at the 3-position is attached to a propyl chain, which is further substituted with a quinoline ring at the 8-position. This intricate arrangement of functional groups contributes to the compound's stability and solubility, which are crucial factors for its potential use in pharmaceutical formulations.

Recent studies have highlighted the pharmacological properties of 2-oxo-N-3-(quinolin-8-yloxy)propyl-1,2-dihydropyridine-3-carboxamide. One of the most notable findings is its potent anti-inflammatory activity. In vitro assays have shown that this compound effectively inhibits the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in macrophages. This property makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 2-oxo-N-3-(quinolin-8-yloxy)propyl-1,2-dihydropyridine-3-carboxamide has also demonstrated significant antioxidant activity. Research has indicated that it can scavenge free radicals and protect cells from oxidative stress. This dual mechanism of action—anti-inflammatory and antioxidant—suggests that the compound may have broad therapeutic applications in conditions characterized by chronic inflammation and oxidative damage.

The pharmacokinetic profile of 2-oxo-N-3-(quinolin-8-yloxy)propyl-1,2-dihydropyridine-3-carboxamide has been extensively studied in preclinical models. Animal studies have shown that it exhibits good oral bioavailability and a favorable distribution profile. The compound is rapidly absorbed from the gastrointestinal tract and distributed to various tissues, including the liver, kidneys, and lungs. Its metabolic stability has been confirmed through in vitro studies using liver microsomes, indicating that it is not extensively metabolized by cytochrome P450 enzymes.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-oxo-N-3-(quinolin-8-yloxy)propyl-1,2-dihydropyridine-3-carboxamide in human subjects. Early phase I trials have demonstrated that the compound is well-tolerated at various dose levels, with no serious adverse events reported. These findings are encouraging and pave the way for further clinical evaluation in larger patient populations.

The potential therapeutic applications of 2-oxo-N-3-(quinolin-8-yloxy)propyl-1,2-dihydropyridine-3-carboxamide extend beyond inflammation and oxidative stress. Recent research has explored its anti-cancer properties, particularly in solid tumors such as breast cancer and colon cancer. In vitro studies have shown that this compound can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. These findings suggest that it may have potential as an adjunct therapy in cancer treatment regimens.

In conclusion, 2-oxo-N-3-(quinolin-8-yloxy)propyl-1,2-dihydropyridine-3-carboxamide (CAS No. 1235270-24-2) is a promising compound with a diverse range of biological activities. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in various therapeutic areas. Ongoing research and clinical trials will continue to elucidate its full potential as a novel therapeutic agent.